(6-Fluoro-4-{[4-(propan-2-yl)benzyl]amino}quinolin-3-yl)(piperidin-1-yl)methanone
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Description
(6-Fluoro-4-{[4-(propan-2-yl)benzyl]amino}quinolin-3-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C25H28FN3O and its molecular weight is 405.517. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Exploration
One study focuses on the synthesis and structural exploration of bioactive heterocycles, including compounds with structural elements similar to the chemical . The study delves into the antiproliferative activity of these compounds and their characterization using IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies. It highlights the stabilization of molecular structure through inter and intra-molecular hydrogen bonds, which could account for the molecule's stability, a crucial aspect for potential drug design and development (Prasad et al., 2018).
Spectroscopic Properties
Another significant area of research is the study of the effects of structure and environment on the spectroscopic properties of similar compounds. This research provides insights into the electronic absorption, excitation, and fluorescence properties of these compounds in various solvents, helping to understand how their structures influence their spectroscopic behavior and potential applications in sensing or bioimaging (Al-Ansari, 2016).
Biological Activity and Potential Applications
Several studies focus on the biological activities of compounds structurally related to "(6-Fluoro-4-{[4-(propan-2-yl)benzyl]amino}quinolin-3-yl)(piperidin-1-yl)methanone", including their potential as antimicrobial, antitubercular, and antiviral agents. For example, derivatives of similar compounds have been investigated for their antibacterial activity and DNA-gyrase inhibition, indicating the therapeutic potential of such molecules in treating bacterial infections (Laborde et al., 1993). Another study highlights the anti-tubercular activities of mefloquine derivatives, suggesting their importance in combating tuberculosis (Wardell et al., 2011).
Properties
IUPAC Name |
[6-fluoro-4-[(4-propan-2-ylphenyl)methylamino]quinolin-3-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28FN3O/c1-17(2)19-8-6-18(7-9-19)15-28-24-21-14-20(26)10-11-23(21)27-16-22(24)25(30)29-12-4-3-5-13-29/h6-11,14,16-17H,3-5,12-13,15H2,1-2H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEOMRCHJRGYWOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CNC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.